3-Hydroxycyclopentanecarbonitrile

• IUPAC Name: 3-hydroxycyclopentane-1-carbonitrile
• InChI: InChI=1S/C6H9NO/c7-4-5-1-2-6(8)3-5/h5-6,8H,1-3H2
• InChI Key: CBYFMEDJHNTXQX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC1C#N)O
• Molecular Formula: C6H9NO
• Molecular Weight: 111.14 g/mol
• CAS RN: 194534-83-3

Description

3-Hydroxycyclopentanecarbonitrile is a chemical compound with the molecular formula C6H9NO and a molecular weight of 111.14. It is a colorless to yellow liquid.

Synthesis Analysis

The synthesis of this compound involves the reaction of 3-oxocyclopentanecarbonitrile with sodium tetrahydroborate in methanol at 20°C for 0.5 hours. The reaction system is stabilized at 20-30°C. After 30 minutes of reaction at room temperature, the solvent is removed under reduced pressure and the residue is isolated by column chromatography (ethyl acetate / petroleum ether = 1/10) to give the title compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H9NO/c7-4-5-1-2-6(8)3-5/h5-6,8H,1-3H2. The InChI key is CBYFMEDJHNTXQX-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a colorless to yellow liquid. It has a molecular weight of 111.14.

Scientific Research Applications

1. Synthesis of Amino Alcohols

3-Hydroxycyclopentanecarbonitrile plays a significant role in the synthesis of trans-2-aminomethylcycloalkanols through reductive alkylation. These synthesized aminomethylcycloalkanols are useful in producing both cis- and trans-1,3-amino alcohols, which have diverse applications in pharmaceutical and organic chemistry (Fülöp, Huber, Bernáth, Hönig, & Seufer-Wasserthal, 1991).

2. Ligand for High-Affinity GHB Binding Sites

This compound derivatives, like 3-Hydroxycyclopent-1-enecarboxylic acid (HOCPCA), have been identified as potent ligands for high-affinity γ-hydroxybutyrate (GHB) binding sites in the central nervous system (CNS). This discovery opens up potential applications in neuroscience research, particularly in studying GHB's role and mechanisms in the CNS (Vogensen, Marek, Bay, Wellendorph, Kehler, Bundgaard, Frølund, Pedersen, & Clausen, 2013).

3. Synthesis of Cyclopentane Amino Acids

This compound is used in the synthesis of 1-amino-2-hydroxycyclopentanecarboxylic acid, a structural analog of natural amino acids like serine and threonine. This analog could be a precursor in developing novel antitumor agents, highlighting its importance in medicinal chemistry (Huddle & Skinner, 1971).

4. Production of Bio-based 3-Hydroxypropionic Acid

This compound is related to the production of 3-hydroxypropionic acid, a key platform chemical used in various industrial processes, including the synthesis of acrylic acid, 1,3-propanediol, and other derivatives. Microorganisms and metabolic engineering play a crucial role in its production, making it a focus of biotechnological research (Vidra & Németh, 2017).

5. Tissue Engineering Applications

While not directly related to this compound, compounds in the same family, like 3-hydroxypropionic acid derivatives, are used in developing biodegradable and thermoprocessable polymers for tissue engineering. These applications include medical devices, repair patches, and scaffolds for regenerative medicine (Chen & Wu, 2005).

Safety and Hazards

The safety information for 3-Hydroxycyclopentanecarbonitrile includes several hazard statements: H227, H301, H315, H319, H335. Precautionary statements include P210, P261, P264, P270, P271, P280, P301+P310, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P370+P378, P403+P233, P403+P235, P405, P501.